Cas no 198967-24-7 (2-Fluoro-N-methoxy-N-methylbenzamide)

• Product Name: 2-Fluoro-N-methoxy-N-methylbenzamide
• CAS No: 198967-24-7
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD02684304
• CID: 66540
• PubChem ID: 18357556
• Update Time: 2025-05-22

2-Fluoro-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-methoxy-N-methylbenzamide
• 2-fluoro-N-methoxy-N-methyl-benzamide
• AM828
• Benzamide,2-fluoro-N-methoxy-N-methyl
• N-methoxy-N-methyl-2-fluorobenzamide
• 2-Fluoro-N-methoxy-N-metylbenzamide
• FMMB 3-Fluoro-n-methoxy-n-methylbenzamide
• Benzamide, 2-fluoro-N-methoxy-N-methyl-
• WWEPCBKULBKDCS-UHFFFAOYSA-N
• 0228AB
• N-Methyl-N-methoxy-2-fluorobenzamide
• Benzamide,2-fluoro-N-methoxy-N-methyl-
• 2-fluoranyl-N-methoxy-N-methyl-benzamide
• TL8001642
• AB100
• W16958
• CS-0042683
• A814048
• EN300-244592
• Z54739602
• AKOS008953006
• FT-0659806
• 198967-24-7
• AS-10025
• MFCD02684304
• SY115940
• DTXSID20593080
• SCHEMBL257659
• DTXCID80543844

• MDL： MFCD02684304
• Inchi： 1S/C9H10FNO2/c1-11(13-2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3
• InChI Key： WWEPCBKULBKDCS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N(C)OC)=O

Computed Properties

• Exact Mass: 183.07000
• Monoisotopic Mass: 183.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.5

Experimental Properties

• Density: 1.179
• Boiling Point: 299.9 °C at 760 mmHg
• Flash Point: 299.9 °C at 760 mmHg
• Refractive Index: 1.509
• PSA: 29.54000
• LogP: 1.45910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Fluoro-N-methoxy-N-methylbenzamide

Comprehensive Overview of 2-Fluoro-N-methoxy-N-methylbenzamide (CAS No. 198967-24-7)

2-Fluoro-N-methoxy-N-methylbenzamide (CAS No. 198967-24-7) is a fluorinated aromatic amide compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as N-methoxy-N-methyl-2-fluorobenzamide, is a versatile intermediate in organic synthesis. Its unique structure, featuring a fluoro substituent and a methoxy-N-methylamide group, makes it valuable for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

The growing interest in fluorinated compounds like 2-Fluoro-N-methoxy-N-methylbenzamide stems from their enhanced metabolic stability and bioavailability. In recent years, the demand for fluorinated building blocks has surged due to their role in optimizing drug candidates. This compound’s CAS No. 198967-24-7 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Additionally, its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, makes it a preferred choice for synthetic chemists.

One of the key advantages of 2-Fluoro-N-methoxy-N-methylbenzamide is its role in Weinreb amide chemistry. As a Weinreb amide derivative, it serves as a precursor for ketone synthesis, enabling the controlled formation of carbonyl compounds. This property is highly sought after in the synthesis of complex natural products and APIs (Active Pharmaceutical Ingredients). The compound’s fluoro group also contributes to its electronic effects, influencing reaction pathways and product selectivity.

From an industrial perspective, CAS No. 198967-24-7 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, researchers are exploring eco-friendly routes to produce such intermediates. The compound’s stability under mild conditions aligns with the principles of atom economy and catalytic efficiency, making it a candidate for scalable processes.

In the realm of AI-driven drug discovery, 2-Fluoro-N-methoxy-N-methylbenzamide has garnered attention as a fragment-based screening tool. Computational models frequently analyze its binding affinity with target proteins, aiding in virtual screening campaigns. This aligns with the broader trend of integrating machine learning and cheminformatics to accelerate lead optimization. Searches for "fluorobenzamide derivatives in drug design" often highlight this compound’s utility.

Quality control and analytical characterization of CAS No. 198967-24-7 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers and contract research organizations (CROs) emphasize batch-to-batch consistency, addressing concerns raised in forums and publications about impurity profiling in synthetic intermediates.

Looking ahead, the applications of 2-Fluoro-N-methoxy-N-methylbenzamide are expected to expand into material science and catalysis. Its potential as a ligand in transition-metal-catalyzed reactions is under investigation, with studies exploring its role in C–F bond activation. Such advancements could redefine its significance beyond traditional pharmaceutical uses, positioning it as a multifunctional tool in synthetic chemistry.